Cas no 1261993-71-8 (3-(3-Carbamoyl-4-chlorophenyl)-5-chlorobenzoic acid)

• Product Name: 3-(3-Carbamoyl-4-chlorophenyl)-5-chlorobenzoic acid
• CAS No: 1261993-71-8
• MF: C₁₄H₉Cl₂NO₃
• MW: 310.132161855698
• MDL: MFCD18322237
• CID: 2768160
• PubChem ID: 53228067
• Update Time: 2025-10-28

3-(3-Carbamoyl-4-chlorophenyl)-5-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261993-71-8
• 3-(3-Carbamoyl-4-chlorophenyl)-5-chlorobenzoic acid, 95%
• 3'-Carbamoyl-4',5-dichloro[1,1'-biphenyl]-3-carboxylic acid
• DTXSID10691600
• 3-(3-CARBAMOYL-4-CHLOROPHENYL)-5-CHLOROBENZOIC ACID
• MFCD18322237
• 3-(3-Carbamoyl-4-chlorophenyl)-5-chlorobenzoic acid

• MDL： MFCD18322237
• Inchi： 1S/C14H9Cl2NO3/c15-10-4-8(3-9(5-10)14(19)20)7-1-2-12(16)11(6-7)13(17)18/h1-6H,(H2,17,18)(H,19,20)
• InChI Key： KVEMMPHETCJISG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(N)=O)C1C=C(C=C(C(=O)O)C=1)Cl

Computed Properties

• Exact Mass: 308.9959485Da
• Monoisotopic Mass: 308.9959485Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(3-Carbamoyl-4-chlorophenyl)-5-chlorobenzoic acid

Research Briefing on 3-(3-Carbamoyl-4-chlorophenyl)-5-chlorobenzoic acid (CAS: 1261993-71-8)

3-(3-Carbamoyl-4-chlorophenyl)-5-chlorobenzoic acid (CAS: 1261993-71-8) is a small molecule compound that has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the role of 3-(3-Carbamoyl-4-chlorophenyl)-5-chlorobenzoic acid as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the presence of chloro and carbamoyl functional groups, make it a versatile scaffold for drug development. Researchers have explored its utility in targeting specific enzymes and receptors implicated in various diseases, including inflammatory disorders and cancer.

One of the most significant findings comes from a 2023 study published in the Journal of Medicinal Chemistry, where the compound was identified as a potent inhibitor of a specific kinase pathway involved in tumor progression. The study demonstrated that derivatives of 3-(3-Carbamoyl-4-chlorophenyl)-5-chlorobenzoic acid exhibited strong anti-proliferative effects in vitro and in vivo, suggesting its potential as a lead compound for anticancer drug development.

In addition to its anticancer properties, recent research has also investigated the compound's role in modulating inflammatory responses. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that 3-(3-Carbamoyl-4-chlorophenyl)-5-chlorobenzoic acid derivatives could effectively suppress the production of pro-inflammatory cytokines, making them promising candidates for the treatment of chronic inflammatory diseases such as rheumatoid arthritis.

The synthesis and optimization of 3-(3-Carbamoyl-4-chlorophenyl)-5-chlorobenzoic acid have also been a focus of recent research. Advances in green chemistry have led to more efficient and environmentally friendly synthetic routes, as described in a 2023 publication in Organic Process Research & Development. These improvements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 3-(3-Carbamoyl-4-chlorophenyl)-5-chlorobenzoic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Ongoing research aims to optimize the compound's properties to enhance its therapeutic potential.

In conclusion, 3-(3-Carbamoyl-4-chlorophenyl)-5-chlorobenzoic acid (CAS: 1261993-71-8) represents a promising scaffold for the development of novel therapeutics, particularly in oncology and inflammation. Continued research efforts are expected to uncover additional applications and refine its pharmacological profile, paving the way for future clinical translation.